Cas no 824982-19-6 (tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate)

Tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate is a bicyclic amine derivative featuring a trifluoroacetyl group and a Boc-protected amine. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where its rigid bicyclic scaffold and functional groups enable selective modifications. The trifluoroacetyl moiety enhances electrophilicity, facilitating further derivatization, while the Boc group provides stability and controlled deprotection under mild acidic conditions. Its well-defined stereochemistry and structural rigidity make it valuable for constructing complex molecules with precise spatial arrangements. The compound is typically used in medicinal chemistry for developing bioactive molecules, including enzyme inhibitors and receptor modulators.
tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate structure
824982-19-6 structure
Product Name:tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
CAS No:824982-19-6
MF:C13H19F3N2O3
MW:308.296774148941
MDL:MFCD21090358
CID:689518
PubChem ID:21904733
Update Time:2025-10-04

tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • 3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 3-(trifluoroacetyl)-,1,1-dimethylethyl ester
    • 3-(2,2,2-Trifluoro-acetyl)-3,8-diaza-bicyclo[3.2.1]octane-8-carboxylic Acid Tert-Butyl Ester
    • tert-butyl 3-(trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • W8624
    • MFCD21090358
    • E87465
    • tert-Butyl3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • SY333124
    • AKOS015998899
    • 1-(8-Boc-3,8-diazabicyclo[3.2.1]octan-3-yl)-2,2,2-trifluoroethanone
    • t-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diaZabicyclo[3.2.1]octane-8-carboxylate
    • A864396
    • DTXSID50619823
    • SCHEMBL929357
    • 824982-19-6
    • 8-Boc-3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane
    • MDL： MFCD21090358
    • Inchi： 1S/C13H19F3N2O3/c1-12(2,3)21-11(20)18-8-4-5-9(18)7-17(6-8)10(19)13(14,15)16/h8-9H,4-7H2,1-3H3
    • InChI Key： WVXOMOIVULPBGM-UHFFFAOYSA-N
    • SMILES： FC(C(N1CC2CCC(C1)N2C(=O)OC(C)(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 308.13500
  • Monoisotopic Mass: 308.13477696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 394.2±42.0 °C at 760 mmHg
  • Flash Point: 192.2±27.9 °C
  • PSA: 49.85000
  • LogP: 2.03480
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Security Information

tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM203402-1g
tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
 824982-19-6 95%
1g
 $729 2021-08-04
Chemenu
CM203402-1g
tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
 824982-19-6 95%
1g
 $603 2024-07-23
eNovation Chemicals LLC
D515381-1g
3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester
 824982-19-6 95%
1g
 $960 2024-08-03
abcr
AB591379-100mg
t-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate; .
 824982-19-6
100mg
 €387.40 2024-07-20
abcr
AB591379-250mg
t-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate; .
 824982-19-6
250mg
 €599.20 2024-07-20
abcr
AB591379-500mg
t-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate; .
 824982-19-6
500mg
 €818.90 2024-07-20
abcr
AB591379-1g
t-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate; .
 824982-19-6
1g
 €1148.50 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743220-1g
tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
 824982-19-6 98%
1g
 ￥6394.00 2024-07-28
eNovation Chemicals LLC
D515381-1g
3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester
 824982-19-6 95%
1g
 $960 2025-02-20
eNovation Chemicals LLC
D515381-1g
3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, 1,1-dimethylethyl ester
 824982-19-6 95%
1g
 $960 2025-02-20

tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Production Method

tert-Butyl 3-(2,2,2-trifluoroacetyl)-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Related Literature

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